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Compound of Interest

Compound Name: Zofenoprilat-NES-d5

Cat. No.: B12415785

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the known physical and
chemical properties of Zofenoprilat-NES-d5, a deuterated analog of Zofenoprilat-NES. This
document is intended to serve as a core resource for researchers, scientists, and professionals
involved in drug development and analytical chemistry, particularly in the context of
pharmacokinetic and metabolic studies of zofenopril.

Zofenoprilat is the active metabolite of the angiotensin-converting enzyme (ACE) inhibitor
zofenopril, which is used in the management of hypertension and cardiovascular conditions.
The deuterated form, Zofenoprilat-NES-d5, serves as a critical internal standard for highly
accurate and precise quantification in bioanalytical methods, such as liquid chromatography-
tandem mass spectrometry (LC-MS/MS). The incorporation of deuterium atoms provides a
distinct mass difference, allowing for its differentiation from the non-deuterated endogenous
compound without significantly altering its chemical behavior.

Physicochemical Properties

The following table summarizes the key physical and chemical properties of Zofenoprilat-NES-
d>5. It is important to note that while some data is readily available from suppliers and chemical
databases, specific experimental values for properties such as melting and boiling points are
not extensively published.
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Property Value Reference

Chemical Name Zofenoprilat-NES-d5 [1]

Molecular Formula C21H21Ds5N20s5S2 [1]

Molecular Weight 455.60 g/mol [2]
Typically a solid at room

Appearance N/A
temperature.

Solubility May be soluble in DMSO. N/A

N Powder: -20°C for 3 years, 4°C

Storage Conditions N/A

for 2 years.

o N Stable at ambient temperature
Shipping Conditions N/A
for several days.

Experimental Protocols

The primary application of Zofenoprilat-NES-d5 is as an internal standard in the quantitative
analysis of zofenopril and its active metabolite, zofenoprilat, in biological matrices. Below is a
detailed methodology for a typical LC-MS/MS assay.

Determination of Zofenopril and Zofenoprilat in Human
Plasma by LC-MS/MS

Objective: To accurately quantify the concentrations of zofenopril and its active metabolite,
zofenoprilat, in human plasma samples.

Internal Standard: Zofenoprilat-NES-d5 is used as an internal standard for the quantification of
zofenoprilat. A corresponding deuterated standard for zofenopril would also be used.

Methodology:
o Sample Preparation (Protein Precipitation & Liquid-Liquid Extraction):

o To a 100 pL aliquot of human plasma, add 25 pL of an internal standard working solution
(containing Zofenoprilat-NES-d5).
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o Vortex the sample for 30 seconds.

o Add 500 pL of acetonitrile to precipitate plasma proteins.

o Vortex for 1 minute, followed by centrifugation at 10,000 rpm for 10 minutes.

o Transfer the supernatant to a clean tube.

o Perform a liquid-liquid extraction by adding 1 mL of methyl tert-butyl ether.

o Vortex for 5 minutes and centrifuge at 5,000 rpm for 5 minutes.

o Evaporate the organic layer to dryness under a gentle stream of nitrogen at 40°C.

o Reconstitute the residue in 100 pL of the mobile phase.

o Chromatographic Conditions:

o HPLC System: A high-performance liquid chromatography system capable of binary
gradient elution.

o Column: A C18 reversed-phase column (e.g., 50 mm x 2.1 mm, 3.5 um).

o Mobile Phase A: 0.1% formic acid in water.

o Mobile Phase B: 0.1% formic acid in acetonitrile.

o Gradient Elution: A linear gradient starting from 10% B to 90% B over 5 minutes.
o Flow Rate: 0.4 mL/min.

o Injection Volume: 10 pL.

o

Column Temperature: 40°C.
e Mass Spectrometric Conditions:

o Mass Spectrometer: A triple quadrupole mass spectrometer.
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o lonization Source: Electrospray ionization (ESI) in positive ion mode.

o Multiple Reaction Monitoring (MRM): Monitor the specific precursor-to-product ion
transitions for zofenopril, zofenoprilat, and their respective deuterated internal standards
(including Zofenoprilat-NES-d5).

o Data Analysis: The concentration of each analyte is determined by calculating the peak
area ratio of the analyte to its corresponding internal standard.

Visualizations
Zofenopril Metabolism to Zofenoprilat

Zofenopril is a prodrug that is metabolically activated to its active form, zofenoprilat, primarily
through the action of esterases in the liver and plasma. This conversion is essential for its
therapeutic effect as an ACE inhibitor.

Metabolic Activation of Zofenopril
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Click to download full resolution via product page

Metabolic pathway of Zofenopril to Zofenoprilat.

Analytical Workflow for Quantification of Zofenoprilat

The following diagram illustrates the typical experimental workflow for the quantification of
zofenoprilat in biological samples using Zofenoprilat-NES-d5 as an internal standard.
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Analytical Workflow for Zofenoprilat Quantification
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Workflow for Zofenoprilat analysis using a deuterated standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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